IRIDIUM I PENTANEDIONATE-CYCLO-OCTADIENE COMPLEX

IRIDIUM I PENTANEDIONATE-CYCLO-OCTADIENE COMPLEX, commonly referred to as Ir(acac)(cod), is a highly volatile, halide-free Iridium(I) organometallic complex utilized primarily as a premium precursor for Atomic Layer Deposition (ALD), Chemical Vapor Deposition (CVD), and as a pre-catalyst in homogeneous organic synthesis. Featuring an Ir(I) center stabilized by a bidentate acetylacetonate (acac) and a diene (1,5-cyclooctadiene) ligand, this compound offers a distinct combination of low sublimation temperature, high vapor pressure, and clean ligand dissociation . In procurement and material selection contexts, it is evaluated against other iridium sources—such as Ir(acac)3, [Ir(cod)Cl]2, and IrCl3—based on its superior processability in vacuum systems, its lack of corrosive chloride byproducts, and its high reactivity under mild reductive or oxidative conditions [1].

Substituting Ir(acac)(cod) with cheaper or more common iridium sources like IrCl3 or Ir(acac)3 introduces severe process limitations in both thin-film deposition and catalysis. Inorganic salts like IrCl3 are non-volatile and insoluble in most organic solvents, rendering them unusable for vapor-phase deposition and requiring harsh conditions for catalytic activation [1]. While Ir(acac)3 is a viable ALD precursor, its Ir(III) oxidation state and higher molecular weight demand significantly higher bubbler and substrate temperatures, increasing the thermal budget and the risk of premature precursor decomposition [2]. Similarly, substituting with the Ir(I) dimer [Ir(cod)Cl]2 introduces chloride ions into the system, which can cause pitting in microelectronic substrates during CVD or act as a catalytic poison in sensitive homogeneous cross-coupling and borylation reactions[3].

Reduced Thermal Budget in ALD/CVD

In vapor deposition workflows, the thermal stability and volatility of the precursor dictate the bubbler temperature and delivery efficiency. Ir(acac)(cod) exhibits a highly favorable vapor pressure profile, subliming efficiently at 80–95 °C under moderate vacuum (0.5 Torr), whereas the standard Ir(III) baseline, Ir(acac)3, requires sublimation temperatures exceeding 155–180 °C to achieve comparable vapor transport . This significant reduction in delivery temperature prevents premature thermal degradation in the precursor lines and ensures a consistent mass flux to the deposition chamber.

Allows buyers to utilize lower bubbler temperatures, extending precursor shelf-life in the tool and enabling deposition on thermally sensitive substrates.

Chloride-Free Activation and Enhanced Turnover

When used as a pre-catalyst for homogeneous transformations (such as the Guerbet coupling of alcohols), Ir(acac)(cod) frequently outperforms chloride-bridged dimers due to its clean ligand exchange. For instance, in the catalytic upgrading of ethanol to butanol, Ir(acac)(cod) achieved turnover numbers (TON) of 1220, whereas chloride-containing precursors like[Ir(cod)Cl]2 yielded significantly lower efficiency under identical conditions [1]. The absence of chloride ions prevents the formation of inactive off-cycle iridium-chloride species, allowing faster and more complete activation by phosphine or nitrogen-based ligands.

Procuring the halide-free acac variant ensures higher active catalyst concentrations and prevents chloride-induced poisoning in high-value synthetic workflows.

Ir(I)-Driven Accelerated Nucleation

The oxidation state of the metal center fundamentally alters the reactivity of the precursor with co-reactants like oxygen or ozone during thin-film growth. Ir(acac)(cod) features an Ir(I) center, which is more electron-rich and requires lower activation energy to reduce or oxidize compared to the Ir(III) center in Ir(acac)3 [1]. This lower oxidation state facilitates more rapid ligand dissociation and nucleation on the substrate surface, allowing for the deposition of high-purity metallic Ir or IrO2 films at lower substrate temperatures with minimal carbon incorporation.

Reduces the required substrate heating during thin-film manufacturing, saving energy and expanding compatibility with delicate underlying layers.

ALD of Iridium and Iridium Oxide Films

Due to its high volatility and low sublimation temperature, Ir(acac)(cod) is a preferred precursor for ALD of Ir and IrO2 films in microelectronics. It is specifically chosen over Ir(acac)3 when the thermal budget of the substrate is restricted or when lower bubbler temperatures are required to prevent precursor degradation[1].

Halide-Free Pre-Catalyst for Homogeneous Catalysis

In pharmaceutical and fine chemical synthesis, Ir(acac)(cod) is utilized alongside bipyridine or phosphine ligands to form highly active catalysts for C-H borylation and alcohol coupling. The halide-free nature of the acac ligand ensures that no chloride poisons are introduced, which maximizes the turnover number and reaction yield compared to [Ir(cod)Cl]2 [2].

CVD of Iridium Protective Coatings

For aerospace and high-temperature industrial applications requiring robust iridium coatings, Ir(acac)(cod) provides a clean, low-temperature decomposition pathway. Its use avoids the corrosive byproducts associated with halogenated precursors like IrCl3, protecting the integrity of the underlying metal or ceramic substrates during the CVD process[3].